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1H-indol-2-one

Cat. No.: B13158858
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For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry and drug discovery, indole derivatives stand out for

their vast biological activities. Among them, 7-methoxyindoles represent a significant subclass,

with the position of the methoxy group profoundly influencing their chemical reactivity and

pharmacological properties. Nuclear Magnetic Resonance (NMR) spectroscopy is an

unparalleled tool for the unambiguous structural elucidation of these molecules. This guide

provides an in-depth comparative analysis of the ¹H and ¹³C NMR spectra of 7-methoxyindole,

juxtaposed with its isomers and the parent indole, offering field-proven insights into their

spectral nuances.

The Structural Significance of the 7-Methoxy
Substituent
The indole scaffold is an aromatic heterocyclic system composed of a benzene ring fused to a

pyrrole ring. The introduction of a methoxy group (-OCH₃) at the C7 position introduces specific

electronic effects that are directly observable in the NMR spectrum. The oxygen atom of the

methoxy group is electron-donating through resonance and electron-withdrawing through
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induction. At the C7 position, its proximity to the pyrrole nitrogen and the benzene ring protons

creates a unique electronic environment, leading to characteristic chemical shifts and coupling

patterns that differentiate it from other methoxy-substituted indoles.

Comparative ¹H and ¹³C NMR Spectral Data
The precise chemical shifts and coupling constants are diagnostic fingerprints of the molecular

structure. The following table summarizes the experimental ¹H and ¹³C NMR data for indole and

its 4-, 5-, 6-, and 7-methoxy isomers, providing a clear basis for comparison.
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Compound Solvent

¹H Chemical Shifts
(δ ppm) and
Coupling
Constants (J Hz)

¹³C Chemical Shifts
(δ ppm)

Indole DMSO-d₆

H1: 11.08 (s, 1H), H2:

7.39 (t, J=2.8, 1H),

H3: 6.45 (dd, J=3.1,

0.8, 1H), H4: 7.55 (d,

J=7.9, 1H), H5: 7.00

(t, J=7.5, 1H), H6:

7.08 (t, J=7.6, 1H),

H7: 7.39 (d, J=8.1,

1H)[1]

C2: 124.2, C3: 102.1,

C3a: 128.2, C4:

120.8, C5: 119.2, C6:

121.3, C7: 111.4,

C7a: 135.8[1]

4-Methoxyindole CDCl₃

H1: 8.11 (br s, 1H),

H2: 7.15 (t, J=2.9,

1H), H3: 6.69 (dd,

J=3.1, 1.5, 1H), H5:

7.12 (t, J=8.0, 1H),

H6: 6.57 (dd, J=7.7,

0.7, 1H), H7: 7.15 (d,

J=8.2, 1H), -OCH₃:

3.92 (s, 3H)

C2: 122.9, C3: 99.8,

C3a: 124.9, C4:

154.5, C5: 104.7, C6:

100.2, C7: 122.0,

C7a: 137.9, -OCH₃:

55.3

5-Methoxyindole CDCl₃

H1: 8.00 (br s, 1H),

H2: 7.17 (t, J=2.9,

1H), H3: 6.44 (dd,

J=3.1, 0.8, 1H), H4:

7.21 (d, J=8.7, 1H),

H6: 6.87 (dd, J=8.7,

2.4, 1H), H7: 7.03 (d,

J=2.4, 1H), -OCH₃:

3.86 (s, 3H)[2]

C2: 124.9, C3: 102.3,

C3a: 128.8, C4:

112.0, C5: 154.1, C6:

111.8, C7: 100.5,

C7a: 131.0, -OCH₃:

55.9[2]

6-Methoxyindole CDCl₃ H1: 7.98 (br s, 1H),

H2: 7.08 (t, J=2.9,

1H), H3: 6.43 (dd,

J=3.1, 0.9, 1H), H4:

C2: 123.0, C3: 102.4,

C3a: 122.0, C4:

121.5, C5: 109.8, C6:
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7.50 (d, J=8.6, 1H),

H5: 6.80 (dd, J=8.6,

2.2, 1H), H7: 6.90 (d,

J=2.2, 1H), -OCH₃:

3.85 (s, 3H)[3]

156.5, C7: 94.8, C7a:

136.7, -OCH₃: 55.8[3]

7-Methoxyindole CDCl₃

H1: 8.16 (br s, 1H),

H2: 7.11 (t, J=2.9,

1H), H3: 6.50 (dd,

J=3.1, 1.5, 1H), H4:

7.23 (d, J=8.0, 1H),

H5: 6.99 (t, J=7.8,

1H), H6: 6.66 (d,

J=7.6, 1H), -OCH₃:

3.96 (s, 3H)[4]

C2: 124.0, C3: 102.9,

C3a: 128.8, C4:

113.8, C5: 120.9, C6:

104.2, C7: 146.0,

C7a: 129.5, -OCH₃:

55.4[4]

Note: Chemical shifts are referenced to TMS (0 ppm). Data for some isomers were compiled

from various sources and may have been recorded in different solvents, which can slightly

influence chemical shifts.

Interpreting the Spectral Data: Key Differentiators
The position of the methoxy group creates distinct electronic environments, leading to

predictable variations in the NMR spectra.

¹H NMR Analysis:
-OCH₃ Signal: The methoxy protons consistently appear as a sharp singlet around 3.8-4.0

ppm.[5] The precise chemical shift can be subtly influenced by the electronic environment.

Aromatic Protons: The most significant variations are observed in the aromatic region (6.5-

7.6 ppm).

7-Methoxyindole: The H6 proton is noticeably shielded (shifted upfield to ~6.66 ppm) due

to the electron-donating effect of the adjacent methoxy group. The H4 and H5 protons

exhibit chemical shifts and coupling patterns that are more similar to the parent indole

compared to other isomers.
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4-Methoxyindole: The H5 and H6 protons are significantly shielded.

5-Methoxyindole: The H4 and H6 protons are shielded.

6-Methoxyindole: The H5 and H7 protons are strongly shielded.

Pyrrole Protons: The chemical shifts of H2 and H3 are less affected by the methoxy

substitution on the benzene ring, but subtle changes can be observed.

Caption: Influence of methoxy group position on ¹H NMR aromatic proton chemical shifts.

¹³C NMR Analysis:
The effect of the methoxy substituent is even more pronounced in the ¹³C NMR spectrum.

-OCH₃ Carbon: The methoxy carbon signal typically resonates around 55-56 ppm.[5]

C7 Carbon: In 7-methoxyindole, the C7 carbon, directly attached to the electron-donating

methoxy group, is significantly deshielded and appears at a much higher chemical shift

(~146.0 ppm) compared to the parent indole (~111.4 ppm). This is a key diagnostic peak.

Other Aromatic Carbons: The electronic effects of the methoxy group are also propagated

throughout the benzene ring, causing predictable upfield and downfield shifts for the other

carbons compared to indole. For instance, in 7-methoxyindole, C6 is shielded (~104.2 ppm)

while C5 is less affected.

Experimental Protocol for NMR Analysis
Acquiring high-quality NMR spectra is paramount for accurate structural elucidation. The

following is a standardized protocol for the analysis of 7-methoxyindoles.

1. Sample Preparation:

Accurately weigh 5-10 mg of the 7-methoxyindole sample.

Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean,

dry 5 mm NMR tube. The choice of solvent is critical for sample solubility and to avoid

overlapping signals.
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Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate

chemical shift referencing (δ = 0.00 ppm).

2. ¹H NMR Acquisition:

Instrument Setup: Use a spectrometer with a field strength of at least 400 MHz for optimal

resolution.

Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and

perform automated or manual shimming to optimize the magnetic field homogeneity.

Acquisition Parameters:

Pulse Program: A standard single-pulse sequence.

Spectral Width: Approximately 12-15 ppm, centered around 6-7 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay (D1): 1-5 seconds. A longer delay is necessary for quantitative analysis.

Number of Scans (NS): 8-32 scans, depending on the sample concentration.

Data Processing:

Apply a Fourier transform to the Free Induction Decay (FID).

Phase the spectrum and perform baseline correction.

Calibrate the chemical shift scale using the TMS signal.

Integrate the signals to determine the relative proton ratios.

3. ¹³C NMR Acquisition:

Instrument Setup: Use the same locked and shimmed sample.

Acquisition Parameters:
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Pulse Program: A standard proton-decoupled single-pulse sequence with Nuclear

Overhauser Effect (NOE).

Spectral Width: Approximately 200-220 ppm, centered around 100-120 ppm.

Relaxation Delay (D1): 2-5 seconds.

Number of Scans (NS): 256-1024 scans or more, as ¹³C has a low natural abundance.

Data Processing:

Apply a Fourier transform with an exponential line broadening of 1-2 Hz.

Phase the spectrum and perform baseline correction.

Calibrate the spectrum using the solvent signal (e.g., CDCl₃ at δ 77.16 ppm).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13158858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

NMR Data Acquisition

Data Processing and Analysis

Weigh 5-10 mg of Sample

Dissolve in 0.5-0.7 mL Deuterated Solvent

Add Internal Standard (TMS)

Lock and Shim

Acquire ¹H NMR Spectrum Acquire ¹³C NMR Spectrum

Fourier Transform

Phase and Baseline Correction

Chemical Shift Calibration

Integration and Peak Assignment

Structural Elucidation

Click to download full resolution via product page

Caption: Standardized workflow for the NMR analysis of 7-methoxyindoles.
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Alternative and Complementary Analytical
Techniques
While NMR is the gold standard for structural elucidation, other techniques provide valuable

complementary information.

Mass Spectrometry (MS): Provides the molecular weight of the compound and information

about its fragmentation pattern, which can help confirm the molecular formula and identify

structural motifs.[6] Gas Chromatography-Mass Spectrometry (GC-MS) is particularly useful

for analyzing volatile indole derivatives.[7][8]

Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.[9] For 7-

methoxyindole, characteristic IR bands would include N-H stretching, C-H stretching

(aromatic and aliphatic), C=C stretching of the aromatic rings, and C-O stretching of the

methoxy group.[10][11]

High-Performance Liquid Chromatography (HPLC): Primarily used for the separation and

quantification of indole derivatives in complex mixtures.[12][13] It is an essential tool for

purity assessment.

Conclusion
The NMR spectroscopic analysis of 7-methoxyindoles provides a wealth of structural

information that is crucial for their unambiguous identification and characterization. The position

of the methoxy group on the indole ring results in distinctive ¹H and ¹³C NMR spectra, with the

chemical shift of the C7 carbon and the shielding of the H6 proton being particularly diagnostic

for 7-methoxyindole. By following a standardized experimental protocol and considering

complementary analytical techniques, researchers can confidently elucidate the structure of

these important heterocyclic compounds, paving the way for further advancements in medicinal

chemistry and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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